Cas no 1718-52-1 (Pyrene-d10)

• Product Name: Pyrene-d10
• CAS No: 1718-52-1
• MF: C₁₆H₁₀
• MW: 212.312221050262
• MDL: MFCD00084177
• CID: 188322
• PubChem ID: 24872590
• Update Time: 2025-10-29

Pyrene-d10 Chemical and Physical Properties

Names and Identifiers

• Pyrene-1,2,3,4,5,6,7,8,9,10-d10
• Pyrene-D10
• 1,2,3,4,5,6,7,8,9,10-decadeuteriopyrene
• Pyrene-d10 Solution
• [10-2H]Pyrene
• [2H10]Pyrene
• Decadeuterio-pyren
• decadeuteriopyrene
• perdeiteriopyrene
• Perdeuteriopyrene
• Pyrene D10 solution
• Pyrene d10
• Pyrene D10 100 microg/mL in Acetone
• Pyrene-1,2,3,4,5,6,7,8,9,10-d10; Pyrene-d10 (7CI,8CI,9CI); Perdeuteriopyrene; [10-2H]Pyrene; [2H10]Pyrene; Pyrene D10
• BAA71852
• Pyrene-d10, 98 atom % D
• DTXSID90938045
• 1718-52-1
• Pyrene D10 10 microg/mL in Cyclohexane
• Pyrene-d10, analytical standard
• (?H??)pyrene
• Pyrene D10 500 microg/mL in Acetone
• J-010765
• CS-0534900
• D98353
• Pyrene D10 100 microg/mL in Acetonitrile
• HY-150627S
• BBEAQIROQSPTKN-LHNTUAQVSA-N
• DA-69042
• (2H10)Pyrene
• 16203-57-9
• Pyrene-d10

• MDL： MFCD00084177
• Inchi： 1S/C16H10/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
• InChI Key： BBEAQIROQSPTKN-LHNTUAQVSA-N
• SMILES： C12C3=C([2H])C([2H])=C([2H])C1=C([2H])C([2H])=C1C([2H])=C([2H])C([2H])=C(C([2H])=C3[2H])C=21

Computed Properties

• Exact Mass: 212.14100
• Monoisotopic Mass: 212.141017778g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.3100
• Melting Point: 145-148 °C (lit.)
• PSA: 0.00000
• LogP: 4.58400
• Solubility: Not determined

Pyrene-d10 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10; R22; R36; R37; R38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Pyrene-d10

Pyrene-d10: A Comprehensive Overview

Pyrene-d10, also known as deuterated pyrene, is a compound with the CAS number 1718-52-1. It is a polycyclic aromatic hydrocarbon (PAH) that has been extensively studied for its unique chemical properties and applications in various scientific fields. The deuterium labeling in Pyrene-d10 makes it particularly valuable for isotopic studies, such as tracing environmental processes and studying molecular dynamics.

The structure of Pyrene-d10 consists of a fused aromatic ring system, which contributes to its high stability and resistance to chemical degradation. This stability makes it an ideal candidate for use in environmental monitoring, where it can serve as a tracer for the movement and transformation of PAHs in natural systems. Recent studies have highlighted its utility in tracking the dispersion of pollutants in aquatic environments, providing insights into the behavior of PAHs under varying environmental conditions.

In addition to its environmental applications, Pyrene-d10 has found significant use in materials science. Its unique electronic properties make it a promising material for applications in optoelectronics and nanotechnology. Researchers have explored its potential as a component in organic semiconductors, where its high electron mobility and photostability are highly advantageous. Recent advancements in this field have demonstrated the feasibility of integrating Pyrene-d10 into next-generation electronic devices, opening new avenues for technological innovation.

The synthesis of Pyrene-d10 involves advanced chemical techniques, including deuterium exchange reactions and high-precision purification methods. These processes ensure that the compound maintains its structural integrity while achieving the desired level of deuterium enrichment. The availability of Pyrene-d10 in high purity has facilitated its widespread adoption in both academic research and industrial applications.

One of the most exciting developments involving Pyrene-d10 is its role in bioimaging and drug delivery systems. Its ability to fluoresce under specific conditions makes it a valuable tool for tracking biological processes at the molecular level. Recent studies have demonstrated its potential as a contrast agent in fluorescence microscopy, enabling researchers to visualize cellular structures with unprecedented clarity.

Furthermore, Pyrene-d10 has been utilized in studies examining the toxicity and bioaccumulation of PAHs. By using deuterated versions of these compounds, scientists can more accurately track their uptake and distribution within biological systems. This has important implications for understanding the environmental risks associated with PAH contamination and developing strategies to mitigate these risks.

The versatility of Pyrene-d10 is further evident in its application across multiple disciplines. From environmental science to materials engineering, this compound continues to be a focal point for cutting-edge research. Its unique properties make it an invaluable tool for advancing our understanding of complex chemical systems and developing innovative solutions to real-world challenges.